2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethyl-N-[(2-methylphenyl)methyl]benzenesulfonamide
• InChI: InChI=1S/C16H19NO2S/c1-12-8-9-14(3)16(10-12)20(18,19)17-11-15-7-5-4-6-13(15)2/h4-10,17H,11H2,1-3H3
• InChI Key: JXFARJZGSDEAIY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)NCC2=CC=CC=C2C
• Molecular Formula: C16H19NO2S
• Molecular Weight: 289.4 g/mol

Description

2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide, also known as DBS, is a sulfonamide compound that has been widely used in scientific research due to its unique properties. DBS has been found to have a wide range of biochemical and physiological effects, making it an important tool in the study of various biological processes.

Mechanism of Action

The mechanism of action of 2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide involves its binding to the hydrophobic pockets of proteins. This binding disrupts the protein-protein interactions, leading to the inhibition of various biological processes. This compound has been found to bind to a wide range of proteins, making it a versatile tool in the study of various biological processes.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes such as carbonic anhydrase and acetylcholinesterase. This compound has also been found to inhibit the growth of various cancer cell lines. In addition, this compound has been found to have anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide in lab experiments is its ability to bind to a wide range of proteins. This property makes this compound a versatile tool in the study of various biological processes. In addition, this compound is relatively easy to synthesize and purify, making it readily available for research purposes.
However, there are also some limitations associated with the use of this compound in lab experiments. One of the main limitations is its relatively low solubility in water, which can make it difficult to use in aqueous systems. In addition, this compound has been found to have some toxicity in certain cell lines, which can limit its use in some experiments.

Future Directions

There are several future directions for the use of 2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide in scientific research. One of the most promising directions is in the study of protein-protein interactions in complex biological systems such as cells and tissues. Another direction is in the development of new drugs based on the structure of this compound. Finally, the use of this compound in the study of various diseases such as cancer and inflammation holds great promise for the development of new therapies.
Conclusion:
In conclusion, this compound is a unique sulfonamide compound that has been widely used in scientific research. Its ability to bind to a wide range of proteins has made it an important tool in the study of various biological processes. The synthesis method of this compound is relatively simple, and its biochemical and physiological effects have been extensively studied. While there are some limitations associated with the use of this compound in lab experiments, its versatility and promise for future research make it an important compound in the field of scientific research.

Synthesis Methods

The synthesis of 2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide involves the reaction of 2,5-dimethylbenzenesulfonyl chloride with 2-methylbenzylamine in the presence of a base such as triethylamine. The reaction yields this compound as a white crystalline solid with a melting point of 160-162°C. The purity of this compound can be confirmed by various spectroscopic methods such as NMR and IR.

Scientific Research Applications

2,5-dimethyl-N-(2-methylbenzyl)benzenesulfonamide has been extensively used in scientific research as a tool to study various biological processes. One of the most important applications of this compound is in the study of protein-protein interactions. This compound has been found to bind to the hydrophobic pockets of proteins, thereby disrupting their interactions. This property of this compound has been used to study the function of various proteins such as transcription factors and enzymes.